Cas no 1514624-92-0 (2-Butanol, 4-amino-1,1-dimethoxy-3,3-dimethyl-)

• Product Name: 2-Butanol, 4-amino-1,1-dimethoxy-3,3-dimethyl-
• CAS No: 1514624-92-0
• MF: C₈H₁₉NO₃
• MW: 177.241362810135
• CID: 5281376
• Update Time: 2025-05-19

2-Butanol, 4-amino-1,1-dimethoxy-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 4-amino-1,1-dimethoxy-3,3-dimethyl-
• 4-Amino-1,1-dimethoxy-3,3-dimethylbutan-2-ol

• Inchi： 1S/C8H19NO3/c1-8(2,5-9)6(10)7(11-3)12-4/h6-7,10H,5,9H2,1-4H3
• InChI Key： QRNOZJXNDDAXNH-UHFFFAOYSA-N
• SMILES： C(OC)(OC)C(O)C(C)(C)CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-Butanol, 4-amino-1,1-dimethoxy-3,3-dimethyl-

Professional Introduction to Compound with CAS No. 1514624-92-0 and Product Name: 2-Butanol, 4-amino-1,1-dimethoxy-3,3-dimethyl

The compound with the CAS number 1514624-92-0 and the product name 2-Butanol, 4-amino-1,1-dimethoxy-3,3-dimethyl represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in various scientific and industrial domains. The presence of multiple functional groups, including amino and methoxy substituents, along with its specific isomeric configuration, makes it a subject of interest for chemists and researchers exploring novel synthetic pathways and biological activities.

In recent years, the field of medicinal chemistry has seen a surge in the development of molecules with complex structural motifs. Among these, 2-Butanol, 4-amino-1,1-dimethoxy-3,3-dimethyl stands out due to its ability to serve as a versatile intermediate in the synthesis of more complex pharmacophores. The compound's architecture allows for modifications at multiple sites, enabling chemists to tailor its properties for specific applications. This flexibility is particularly valuable in the design of drugs targeting intricate biological pathways.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. The amino group at the fourth position provides a site for hydrogen bonding interactions, which are crucial for drug-receptor binding affinity. Additionally, the dimethoxy substituents at the first position contribute to steric hindrance and electronic effects that can modulate the compound's pharmacokinetic properties. These features make it an attractive candidate for further investigation in drug discovery programs.

Recent studies have highlighted the importance of 2-Butanol, 4-amino-1,1-dimethoxy-3,3-dimethyl in the synthesis of bioactive molecules. Researchers have demonstrated its utility as a precursor in the preparation of derivatives with enhanced biological activity. For instance, modifications at the amino group have led to compounds with promising antimicrobial properties. These findings underscore the compound's significance as a building block in medicinal chemistry.

The structural complexity of 2-Butanol, 4-amino-1,1-dimethoxy-3,3-dimethyl also makes it an interesting subject for computational studies. Advanced computational techniques have been employed to predict its interactions with biological targets and to optimize its structure for improved efficacy. These studies not only provide insights into the compound's mechanism of action but also guide experimental efforts toward more effective drug candidates.

In addition to its pharmaceutical applications, this compound has shown potential in industrial processes. Its unique chemical properties make it suitable for use as a catalyst or intermediate in various chemical reactions. The ability to functionalize multiple sites within its structure allows for diverse chemical transformations, making it a valuable asset in synthetic chemistry.

The synthesis of 2-Butanol, 4-amino-1,1-dimethoxy-3,3-dimethyl presents both challenges and opportunities for chemists. While its complex structure requires careful planning and execution in synthetic routes, it also offers a rich platform for innovation. Researchers have explored various methodologies to achieve high yields and purity levels, ensuring that this compound remains accessible for further applications.

As our understanding of biological systems continues to evolve, the demand for specialized compounds like 2-Butanol, 4-amino-1,1-dimethoxy-3,3-dimethyl is expected to grow. Its versatility and potential make it a cornerstone in the development of new drugs and materials. The ongoing research into this compound promises to yield novel insights and applications that will benefit various sectors of science and industry.

In conclusion,2-Butanol, 4-amino-1,1-dimethoxy-3,3-dimethyl (CAS No. 1514624-92-0) is a remarkable molecule with significant implications in pharmaceuticals and industrial chemistry. Its unique structural features and functional groups provide a rich foundation for synthetic innovation and biological exploration. As research progresses，this compound is poised to play an increasingly important role in advancing scientific knowledge and technological applications.